Dehydroeburicoic acid monoacetate
Dehydroeburicoic acid monoacetate
Brand Name:
Vulcanchem
CAS No.:
77035-42-8
VCID:
VC0150071
InChI:
InChI=1S/C33H50O4/c1-20(2)21(3)10-11-23(29(35)36)24-14-18-33(9)26-12-13-27-30(5,6)28(37-22(4)34)16-17-31(27,7)25(26)15-19-32(24,33)8/h12,15,20,23-24,27-28H,3,10-11,13-14,16-19H2,1-2,4-9H3,(H,35,36)/t23-,24-,27+,28+,31-,32-,33+/m1/s1
SMILES:
CC(C)C(=C)CCC(C1CCC2(C1(CC=C3C2=CCC4C3(CCC(C4(C)C)OC(=O)C)C)C)C)C(=O)O
Molecular Formula:
C33H50O4
Molecular Weight:
510.7 g/mol
Dehydroeburicoic acid monoacetate
CAS No.: 77035-42-8
Reference Standards
VCID: VC0150071
Molecular Formula: C33H50O4
Molecular Weight: 510.7 g/mol
| CAS No. | 77035-42-8 |
|---|---|
| Product Name | Dehydroeburicoic acid monoacetate |
| Molecular Formula | C33H50O4 |
| Molecular Weight | 510.7 g/mol |
| IUPAC Name | (2R)-2-[(3S,5R,10S,13R,14R,17R)-3-acetyloxy-4,4,10,13,14-pentamethyl-2,3,5,6,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl]-6-methyl-5-methylideneheptanoic acid |
| Standard InChI | InChI=1S/C33H50O4/c1-20(2)21(3)10-11-23(29(35)36)24-14-18-33(9)26-12-13-27-30(5,6)28(37-22(4)34)16-17-31(27,7)25(26)15-19-32(24,33)8/h12,15,20,23-24,27-28H,3,10-11,13-14,16-19H2,1-2,4-9H3,(H,35,36)/t23-,24-,27+,28+,31-,32-,33+/m1/s1 |
| Standard InChIKey | AYHCPTDPDUADTK-DLCVLMBDSA-N |
| Isomeric SMILES | CC(C)C(=C)CC[C@H]([C@H]1CC[C@@]2([C@@]1(CC=C3C2=CC[C@@H]4[C@@]3(CC[C@@H](C4(C)C)OC(=O)C)C)C)C)C(=O)O |
| SMILES | CC(C)C(=C)CCC(C1CCC2(C1(CC=C3C2=CCC4C3(CCC(C4(C)C)OC(=O)C)C)C)C)C(=O)O |
| Canonical SMILES | CC(C)C(=C)CCC(C1CCC2(C1(CC=C3C2=CCC4C3(CCC(C4(C)C)OC(=O)C)C)C)C)C(=O)O |
| PubChem Compound | 15250827 |
| Last Modified | Nov 11 2021 |
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